Cas no 1837-73-6 ((1-Isocyanatoethyl)benzene)

• Product Name: (1-Isocyanatoethyl)benzene
• CAS No: 1837-73-6
• MF: C₉H₉NO
• MW: 147.173862218857
• MDL: MFCD06739387
• CID: 158093
• PubChem ID: 85760
• Update Time: 2025-04-19

(1-Isocyanatoethyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene,(1-isocyanatoethyl)-
• (1-Isocyanatoethyl)benzene
• alpha-methylbenzyl isocyanate
• JJSCUXAFAJEQGB-UHFFFAOYSA-N
• AKOS000313102
• (1-Isocyanato-ethyl)-benzene
• AB00191
• FT-0605080
• JJSCUXAFAJEQGB-UHFFFAOYSA-
• LS-13601
• Methyl benzylisocyanate
• (+/-)-1-phenylethyl isocyanate
• 1837-73-6
• FT-0605198
• EINECS 238-698-6
• BCP11253
• MFCD06739387
• 1-phenylethylisocyanate
• MFCD00002036
• R-(+)-alpha-Methylbenzyl isocyanate
• EINECS 251-485-2
• EN300-230432
• S-(-)-alpha-Methylbenzyl isocyanate
• Benzene, (1-isocyanatoethyl)-
• alpha-methylbenzylisocyanate
• AB02484
• 1-isocyanatoethylbenzene
• SCHEMBL6583
• SY026037
• (S)-1-phenylethyl isocyanate
• InChI=1/C9H9NO/c1-8(10-7-11)9-5-3-2-4-6-9/h2-6,8H,1H3
• (S)-(-)-?-Methylbenzyl Isocyanate
• DTXSID30932845

• MDL： MFCD06739387
• Inchi： 1S/C9H9NO/c1-8(10-7-11)9-5-3-2-4-6-9/h2-6,8H,1H3
• InChI Key： JJSCUXAFAJEQGB-UHFFFAOYSA-N
• SMILES： O=C=NC(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 147.06847
• Monoisotopic Mass: 147.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.4A^2

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 204.1±19.0 °C at 760 mmHg
• Flash Point: 65.6±0.0 °C
• PSA: 29.43
• Vapor Pressure: 0.3±0.4 mmHg at 25°C

(1-Isocyanatoethyl)benzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives